Cas no 1076198-10-1 (ETHYL 5-OXAMINO-3,5-DI(3-PYRIDYL)PENTANOATE)

• Product Name: ETHYL 5-OXAMINO-3,5-DI(3-PYRIDYL)PENTANOATE
• CAS No: 1076198-10-1
• MF: C₁₇H₁₉N₃O₃
• MW: 313.351063966751
• CID: 824195
• PubChem ID: 45039217
• Update Time: 2025-05-20

ETHYL 5-OXAMINO-3,5-DI(3-PYRIDYL)PENTANOATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-OXAMINO-3,5-DI(3-PYRIDYL)PENTANOATE
• ethyl (5Z)-5-hydroxyimino-3,5-dipyridin-3-ylpentanoate
• N-(AMINOETHYL)-8-NAPHTHYLAMINE-1-SULFONIC ACID
• 1076198-10-1
• Ethyl (5Z)-5-(hydroxyimino)-3,5-di(pyridin-3-yl)pentanoate

• Inchi： 1S/C17H19N3O3/c1-2-23-17(21)10-15(13-5-3-7-18-11-13)9-16(20-22)14-6-4-8-19-12-14/h3-8,11-12,15,22H,2,9-10H2,1H3/b20-16-
• InChI Key： MINGRBTUTYVZIR-SILNSSARSA-N
• SMILES： O(CC)C(CC(C1C=NC=CC=1)C/C(/C1C=NC=CC=1)=N/O)=O

Computed Properties

• Exact Mass: 313.14300
• Monoisotopic Mass: 313.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 84.67000
• LogP: 2.78200

Additional information on ETHYL 5-OXAMINO-3,5-DI(3-PYRIDYL)PENTANOATE

Ethyl 5-Oxamino-3,5-Di(3-Pyridyl)Pentanoate: A Comprehensive Overview

Ethyl 5-Oxamino-3,5-Di(3-Pyridyl)Pentanoate, with CAS No. 1076198-10-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pentanoate backbone substituted with two pyridyl groups at positions 3 and 5, and an oxamino group at position 5. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The pyridyl groups in the structure contribute to the compound's aromaticity and electronic properties, making it a valuable substrate for further chemical modifications. Recent studies have explored the role of oxamino groups in enhancing the bioavailability and stability of pharmaceutical compounds. Ethyl 5-Oxamino-3,5-Di(3-Pyridyl)Pentanoate has been investigated for its potential as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents.

One of the most notable advancements in the study of this compound involves its use in click chemistry reactions. Researchers have demonstrated that Ethyl 5-Oxamino-3,5-Di(3-Pyridyl)Pentanoate can serve as a platform for constructing complex molecular architectures with high efficiency. This approach has opened new avenues for the creation of libraries of compounds with diverse biological activities.

In terms of synthesis, Ethyl 5-Oxamino-3,5-Di(3-Pyridyl)Pentanoate is typically prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The use of transition metal catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale production.

Recent research has also focused on the biodegradation properties of Ethyl 5-Oxamino-3,5-Di(3-Pyridyl)Pentanoate. Studies indicate that under specific environmental conditions, this compound can undergo enzymatic cleavage, leading to the formation of non-toxic byproducts. This finding is particularly important for its application in sustainable chemistry and green chemical processes.

The compound's ability to form stable complexes with metal ions has further expanded its utility in materials science. For instance, Ethyl 5-Oxamino-3,5-Di(3-Pyridyl)Pentanoate has been used as a ligand in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and selectivity, making them ideal candidates for gas storage and catalysis.

In conclusion, Ethyl 5-Oxamino-3,5-Di(3-Pyridyl)Pentanoate (CAS No. 1076198-10-1) stands out as a multifaceted compound with promising applications across various scientific disciplines. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its position as a key player in modern chemical science.